Cas no 827030-58-0 (4-Quinazolinamine, 2-chloro-N-4-pyridinyl-)

• Product Name: 4-Quinazolinamine, 2-chloro-N-4-pyridinyl-
• CAS No: 827030-58-0
• MF: C₁₃H₉ClN₄
• MW: 256.690360784531
• CID: 686272
• PubChem ID: 22693253
• Update Time: 2025-04-19

4-Quinazolinamine, 2-chloro-N-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-chloro-N-4-pyridinyl-
• 2-chloro-N-pyridin-4-ylquinazolin-4-amine
• (2-Chloro-quinazolin-4-yl)-pyridin-4-yl-amine
• DTXSID80627618
• CHEMBL3939246
• 2-Chloro-N-(pyridin-4-yl)quinazolin-4-amine
• 827030-58-0
• UWMKIAJGXUIFCL-UHFFFAOYSA-N
• SCHEMBL3121675

• Inchi： 1S/C13H9ClN4/c14-13-17-11-4-2-1-3-10(11)12(18-13)16-9-5-7-15-8-6-9/h1-8H,(H,15,16,17,18)
• InChI Key： UWMKIAJGXUIFCL-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=CC=2C(=N1)NC1C=CN=CC=1

Computed Properties

• Exact Mass: 256.0515740g/mol
• Monoisotopic Mass: 256.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.7Ų